![molecular formula C22H20N2O3 B3838836 3-[(diphenylacetyl)amino]-4-methoxybenzamide](/img/structure/B3838836.png)
3-[(diphenylacetyl)amino]-4-methoxybenzamide
Overview
Description
3-[(diphenylacetyl)amino]-4-methoxybenzamide, also known as DPA-MB, is a chemical compound that has been extensively studied due to its potential therapeutic applications. It belongs to the class of benzamide derivatives and has been shown to exhibit a range of biological activities.
Scientific Research Applications
3-[(diphenylacetyl)amino]-4-methoxybenzamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-tumor activity in various cancer cell lines, including breast, lung, and prostate cancer. 3-[(diphenylacetyl)amino]-4-methoxybenzamide has also been shown to inhibit the growth of drug-resistant cancer cells. In addition, 3-[(diphenylacetyl)amino]-4-methoxybenzamide has been investigated for its potential use as an anti-inflammatory agent and for its ability to modulate the immune system.
Mechanism of Action
The mechanism of action of 3-[(diphenylacetyl)amino]-4-methoxybenzamide is not fully understood, but it is thought to involve the inhibition of various signaling pathways that are involved in cancer cell growth and survival. 3-[(diphenylacetyl)amino]-4-methoxybenzamide has been shown to inhibit the PI3K/Akt/mTOR pathway, which is involved in cell proliferation and survival. It has also been shown to inhibit the NF-κB pathway, which is involved in inflammation and immune response.
Biochemical and Physiological Effects:
3-[(diphenylacetyl)amino]-4-methoxybenzamide has been shown to induce apoptosis in cancer cells, which is a process of programmed cell death. It has also been shown to inhibit cell proliferation and migration, which are important processes involved in cancer progression. In addition, 3-[(diphenylacetyl)amino]-4-methoxybenzamide has been shown to modulate the immune system by increasing the activity of natural killer cells and T cells.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-[(diphenylacetyl)amino]-4-methoxybenzamide in lab experiments is its high potency and specificity. 3-[(diphenylacetyl)amino]-4-methoxybenzamide has been shown to exhibit anti-tumor activity at low concentrations, which makes it an attractive candidate for further development as a therapeutic agent. However, one of the limitations of using 3-[(diphenylacetyl)amino]-4-methoxybenzamide in lab experiments is its low solubility in aqueous solutions, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for research on 3-[(diphenylacetyl)amino]-4-methoxybenzamide. One area of research is to further investigate the mechanism of action of 3-[(diphenylacetyl)amino]-4-methoxybenzamide and its interactions with various signaling pathways. Another area of research is to optimize the synthesis method of 3-[(diphenylacetyl)amino]-4-methoxybenzamide to improve its yield and purity. Additionally, further studies are needed to evaluate the efficacy and safety of 3-[(diphenylacetyl)amino]-4-methoxybenzamide in animal models and clinical trials. Finally, 3-[(diphenylacetyl)amino]-4-methoxybenzamide could be further modified to improve its pharmacokinetic properties and reduce its toxicity.
properties
IUPAC Name |
3-[(2,2-diphenylacetyl)amino]-4-methoxybenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20N2O3/c1-27-19-13-12-17(21(23)25)14-18(19)24-22(26)20(15-8-4-2-5-9-15)16-10-6-3-7-11-16/h2-14,20H,1H3,(H2,23,25)(H,24,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SKCNRXQQRZNMOQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)N)NC(=O)C(C2=CC=CC=C2)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-[(2,2-Diphenylacetyl)amino]-4-methoxybenzamide |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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